Cas no 2580179-86-6 (3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2580179-86-6
• MF: C₁₄H₁₆N₄O₄
• MW: 304.301242828369
• CID: 5659388
• PubChem ID: 165891984
• Update Time: 2025-05-25

3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580179-86-6
• 3-{[(tert-butoxy)carbonyl]amino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid
• EN300-27730062
• 3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C14H16N4O4/c1-14(2,3)22-13(21)16-11-10(12(19)20)8-18(17-11)9-5-4-6-15-7-9/h4-8H,1-3H3,(H,19,20)(H,16,17,21)
• InChI Key： BHVGYLGMGOOWQP-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CN(C2C=NC=CC=2)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.11715500g/mol
• Monoisotopic Mass: 304.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid

Professional Introduction to 3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 2580179-86-6)

3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid, with the CAS number 2580179-86-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and its utility in the development of various therapeutic agents. The presence of a pyridine substituent and a tert-butoxycarbonyl (Boc) protected amino group makes this molecule particularly interesting for further chemical manipulation and biological evaluation.

The structure of 3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid features a pyrazole core that is functionalized with several key groups. The pyridine ring at the 1-position introduces a nitrogen-rich environment that can interact with biological targets, while the Boc-protected amino group at the 3-position provides a site for further derivatization. This combination of features makes the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Pyrazoles have been shown to exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid may contribute to its unique biological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for the development of new drugs. The Boc protection on the amino group allows for selective deprotection under mild acidic conditions, facilitating the introduction of various functional groups. This flexibility is crucial in drug discovery, where precise control over molecular structure is essential for optimizing biological activity.

The pyridine moiety in 3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid can also participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity. This feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites. The pyrazole ring itself can serve as a scaffold for further modifications, allowing chemists to explore a wide range of structural variations.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in drug design. Pyrazoles, in particular, have been extensively studied due to their ability to mimic natural products and their potential to interact with various biological receptors. The work by several research groups has demonstrated that pyrazole derivatives can modulate enzyme activity and cellular signaling pathways, making them attractive candidates for therapeutic intervention.

The synthesis of 3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyrazole core, functional group transformations such as Boc protection, and purification techniques like column chromatography. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, may also be employed to enhance selectivity and efficiency.

In addition to its synthetic utility, this compound has potential applications in drug discovery pipelines. Its structural features make it suitable for use as a starting material in library synthesis efforts aimed at identifying novel bioactive molecules. High-throughput screening (HTS) campaigns can be conducted using libraries derived from such intermediates to identify compounds with desired pharmacological properties.

The role of computational chemistry in the design and optimization of drug candidates cannot be overstated. Molecular modeling techniques can be used to predict the binding modes of 3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid to biological targets, providing insights into its potential efficacy and selectivity. These computational studies can guide experimental efforts by identifying key structural features that contribute to biological activity.

The development of new therapeutic agents often involves iterative cycles of synthesis, testing, and optimization. The versatility of 3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid as an intermediate makes it an invaluable tool in this process. By leveraging its structural features, researchers can explore diverse chemical spaces and identify novel compounds with improved pharmacological profiles.

In conclusion, 3-{(tert-butoxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2580179-86-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic flexibility make it a valuable intermediate for the development of new drugs targeting various diseases. As research continues to uncover new applications for pyrazole derivatives, compounds like this one will undoubtedly play a crucial role in shaping the future of medicinal chemistry.